Cas no 8013-01-2 (yeast extract)

yeast extract Properties

Names and Identifiers

• yeast extract
• Yeast,ext.
• Yeastpowder
• EXTRACT OF YEAST
• EXTRACT YEAST
• BREWERS YEAST EXTRACT
• YEAST EXTRACT-B
• YEAST EXTRACT POWDER
• YEAST
• YEAST EXTRACT, FERMENTATION GRADE
• L-linalyl acetate
• Radix scutellariate
• Root of Baikal Skullcap
• YeastExtractPowder
• YohiMbine hydrochloride
• Autolyzed yeast extract
• Dried yeast
• Bread yeast
• Einecs 232-387-9
• Yeast Extract,Select Yeast Extract
• Yeast extract  Yeast extract SERVABACTER(R) powder
• Select Yeast Extract, EZMix? powder
• Select Yeast Extract Vetec(TM) reagent grade, powder, suitable for cell culture
• 2-(11H-benzo[a]fluoren-11-yl)-acetic acid
• 2-(11H-benzo[a]luoren-11-yl)acetic acid
• Ferment
• CHEBI:174614
• 2-(11H-benzo[a]fluoren-11-yl)acetic acid
• 2-{11H-benzo[a]fluoren-11-yl}acetic acid
• 8013-01-2
• 11H-benzo[a]fluoren-11-ylacetic acid
• AKOS015906550
• +Expand

• MDL： MFCD00132599
• InChIKey： AWBASQCACWFTGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H31N3O13P2/c16-13-1-7(20)11(28-13)5-25-32(21,22)31-9-3-15(18)29-12(9)6-26-33(23,24)30-8-2-14(17)27-10(8)4-19/h7-15,19-20H,1-6,16-18H2,(H,21,22)(H,23,24)
• SMILES： OCC1OC(N)CC1OP(OCC1OC(N)CC1OP(OCC1OC(N)CC1O)(O)=O)(O)=O

Computed Properties

• Exact Mass: 0.00000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 274.099379685g/mol
• Heavy Atom Count: 21
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 0.00000
• PSA: 0.00000
• Water Partition Coefficient: Soluble in cold water.
• Boiling Point: 365.8±21.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 175.0±22.1 °C
• Solubility: H2O: 2%, turbid, yellow
• Color/Form: Dark brown paste or light yellow powder, presenting the umami and odor unique to yeast
• PH: 6.5-7.5 (25℃, 2% in H2O)
• Solubility: Soluble in cold water.
• Sensitiveness: Moisture Sensitive & Hygroscopic
• Density: 0.5 g/cm3 (20℃)

yeast extract Security Information

• RTECS：ZF6610000
• WGK Germany：3
• Safety Term：26-36
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36: wear appropriate protective clothing.
• Risk Phrases：36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：room temp
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes
• FLUKA BRAND F CODES：3

yeast extract Customs Data

• HS CODE：2106 90 92